Cas no 5840-59-5 (Benzeneacetonitrile,4-methoxy-a-(phenylmethylene)-)
5840-59-5 structure
Product Name:Benzeneacetonitrile,4-methoxy-a-(phenylmethylene)-
CAS No:5840-59-5
MF:C16H13NO
MW:235.280524015427
CID:379217
PubChem ID:5925791
Update Time:2025-04-19
Benzeneacetonitrile,4-methoxy-a-(phenylmethylene)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,4-methoxy-a-(phenylmethylene)-
- 2-(4-methoxyphenyl)-3-phenylprop-2-enenitrile
- [4-(1-Amino-ethyl)-phenyl]-dimethyl-amine
- 1-(4-iodophenyl)ethylamine
- 2-(4-Chloro-3-methyl-phenoxy)-2-methyl-propionic acid
- 3-phenyl-2-(4-methoxyphenyl)acrylonitrile
- AC1LTF6C
- ALBB-000915
- BRN 2526489
- CTK5B5096
- Propanoic acid, 2-(4-chloro-3-methylphenoxy)-2-methyl-
- NSC-130865
- 2-(4-Methoxyphenyl)-3-phenylacrylonitrile
- (Z)-2-(4-methoxyphenyl)-3-phenyl-prop-2-enenitrile
- NSC 130865
- SCHEMBL10389120
- NSC130865
- 5840-59-5
-
- Inchi: 1S/C16H13NO/c1-18-16-9-7-14(8-10-16)15(12-17)11-13-5-3-2-4-6-13/h2-11H,1H3/b15-11+
- InChI Key: ZXIOBZCSWVNQCE-RVDMUPIBSA-N
- SMILES: O(C)C1C=CC(=CC=1)/C(/C#N)=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 235.09979
- Monoisotopic Mass: 235.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02
- LogP: 3.75938
Benzeneacetonitrile,4-methoxy-a-(phenylmethylene)- Related Literature
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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2. Diterpenoids
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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